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Compound of Interest

Compound Name:
1-[4-(4-

Fluorophenoxy)phenyl]ethanone

Cat. No.: B1334159 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended as a technical guide for trained professionals in a

laboratory setting. The information provided is based on available data for 1-[4-(4-
Fluorophenoxy)phenyl]ethanone and structurally similar compounds. A specific Safety Data

Sheet (SDS) for this compound (CAS No. 35114-93-3) was not available at the time of writing.

Therefore, all handling and safety procedures should be conducted with the utmost caution,

and a comprehensive risk assessment should be performed by qualified personnel before

commencing any work.

Chemical and Physical Properties
This section summarizes the known physical and chemical properties of 1-[4-(4-
Fluorophenoxy)phenyl]ethanone. This data is crucial for proper storage and handling.
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Property Value Reference

CAS Number 35114-93-3 [1][2]

Molecular Formula C₁₄H₁₁FO₂ [1][2]

Molecular Weight 230.24 g/mol [1][2]

Appearance Off-white crystals [2]

Melting Point 66-72 °C [2]

Boiling Point 166-172 °C at 2.5 Torr [3]

Purity ≥ 99% (HPLC) [2]

Storage Conditions Store at 0-8 °C [2]

Hazard Identification and GHS Classification
(Inferred)
A specific Globally Harmonized System (GHS) classification for 1-[4-(4-
Fluorophenoxy)phenyl]ethanone is not readily available. The following classification is

inferred from structurally related compounds, such as other substituted aromatic ketones. It is

imperative to handle this compound as if it possesses these hazards until a definitive

classification is obtained.

Hazard Class Hazard Statement GHS Pictogram

Skin Corrosion/Irritation H315: Causes skin irritation alt text

Serious Eye Damage/Eye

Irritation

H319: Causes serious eye

irritation
alt text

Specific Target Organ Toxicity

(Single Exposure)

H335: May cause respiratory

irritation
alt text

Signal Word: Warning
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Experimental Protocols: Safe Handling and Storage
Adherence to strict experimental protocols is essential to minimize risk when working with 1-[4-
(4-Fluorophenoxy)phenyl]ethanone.

Engineering Controls
Ventilation: All manipulations of this compound, including weighing and transferring, should

be conducted in a properly functioning chemical fume hood to minimize inhalation exposure.

Safety Equipment: A safety shower and eyewash station must be readily accessible in the

immediate work area.

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling 1-[4-(4-Fluorophenoxy)phenyl]ethanone:

PPE Type Specification

Eye Protection Chemical safety goggles or a face shield.

Hand Protection

Chemically resistant gloves (e.g., nitrile,

neoprene). Gloves should be inspected for

integrity before each use and changed

frequently.

Body Protection

A flame-retardant lab coat. Additional protective

clothing may be required based on the scale of

the experiment.

Respiratory Protection

Not typically required when working in a fume

hood. If there is a risk of aerosol generation

outside of a contained system, a NIOSH-

approved respirator with an organic vapor

cartridge should be used.

Handling Procedures
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General Hygiene: Avoid contact with skin, eyes, and clothing. Do not eat, drink, or smoke in

the laboratory. Wash hands thoroughly after handling the compound.

Dispensing: As the compound is a solid, care should be taken to avoid generating dust. Use

appropriate tools for transferring the solid.

Spill Management: In case of a spill, evacuate the area. Wearing appropriate PPE, cover the

spill with an inert absorbent material, and collect it in a sealed container for disposal.

Storage Procedures
Container: Store in a tightly sealed, properly labeled container.

Conditions: Keep in a cool, dry, and well-ventilated area, away from incompatible substances

such as strong oxidizing agents and bases.[4] The recommended storage temperature is

between 0 °C and 8 °C.[2]

Segregation: Store away from heat, sparks, and open flames.[4]

Emergency Procedures
Immediate and appropriate action is critical in the event of an exposure.

First-Aid Measures
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Exposure Route First-Aid Protocol

Inhalation

Move the affected person to fresh air. If

breathing is difficult, administer oxygen. If

breathing has stopped, provide artificial

respiration. Seek immediate medical attention.

[5]

Skin Contact

Immediately remove contaminated clothing.

Wash the affected area with soap and plenty of

water for at least 15 minutes. Seek medical

attention if irritation persists.[5]

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15-20 minutes, occasionally

lifting the upper and lower eyelids.[6][7] Remove

contact lenses if present and easy to do.[7]

Seek immediate medical attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.

Fire-Fighting Measures
Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.

Specific Hazards: During a fire, irritating and highly toxic gases, including carbon monoxide,

carbon dioxide, and hydrogen fluoride, may be generated.[4]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.

Disposal Considerations
Waste Disposal: Dispose of this compound and its container in accordance with local, state,

and federal regulations. Do not allow it to enter the environment.
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Contaminated Packaging: Contaminated packaging should be treated as the chemical itself

and disposed of accordingly.

Visualized Workflows
Standard Handling Workflow
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Preparation

Handling

Cleanup & Storage

Don appropriate PPE
(Gloves, Goggles, Lab Coat)

Ensure fume hood is operational

Gather all necessary materials

Weigh compound in fume hood

Proceed to handling

Transfer to reaction vessel

Decontaminate work area

After experiment

Dispose of waste properly

Store compound at 0-8°C

Click to download full resolution via product page

Caption: Standard laboratory workflow for handling 1-[4-(4-Fluorophenoxy)phenyl]ethanone.
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Emergency Response Logic for Accidental Exposure

Accidental Exposure Occurs

Identify Exposure Route

Skin Contact

Skin

Eye Contact

Eye

Inhalation

Inhalation

Remove contaminated clothing.
Wash with soap and water for 15+ min.

Flush with water for 15-20 min.
Remove contact lenses.

Move to fresh air.
Provide respiratory support if needed.

Seek Immediate Medical Attention

Click to download full resolution via product page

Caption: Decision-making flow for first aid response to accidental exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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